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Abstract
Triisopropoxyvanadium(V) oxide, with the chemical formula VO(O-i-Pr)₃, is a versatile and

highly reactive organometallic compound. Its utility as a catalyst and precursor in a wide array

of chemical transformations, ranging from oxidation and epoxidation to polymerization and

materials synthesis, has garnered significant attention in both academic and industrial

research. This technical guide provides a comprehensive overview of the reactivity of

triisopropoxyvanadium(V) oxide, detailing its fundamental chemical properties, key reactions,

and the underlying mechanisms. The information presented herein is intended to serve as a

valuable resource for researchers and professionals engaged in chemical synthesis, catalysis,

and materials science, with a particular focus on applications relevant to drug development.

Introduction
Triisopropoxyvanadium(V) oxide, also known as vanadyl triisopropoxide, is a pale yellow to

orange liquid that is soluble in many common organic solvents. The vanadium center is in the

+5 oxidation state, rendering the complex electrophilic and a good Lewis acid. This inherent

reactivity, coupled with the labile nature of the isopropoxy ligands, makes it a potent catalyst
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and a versatile starting material for the synthesis of other vanadium-containing compounds.

This guide will delve into the key aspects of its reactivity, including hydrolysis, oxidation

catalysis, epoxidation, polymerization, and ligand exchange reactions.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of triisopropoxyvanadium(V)

oxide is essential for its safe handling and effective application.

Property Value Reference

Molecular Formula C₉H₂₁O₄V

Molecular Weight 244.20 g/mol

Appearance Pale yellow to orange liquid

Boiling Point 80-82 °C at 2 mmHg

Density 1.035 g/mL at 25 °C

Solubility
Soluble in toluene, hexane,

and isopropanol

CAS Number 5588-84-1

⁵¹V NMR Chemical Shift (vs.

VOCl₃)
-629 ppm [1]

Key Reactions and Reactivity
Hydrolysis and Sol-Gel Synthesis
Triisopropoxyvanadium(V) oxide is highly sensitive to moisture and readily undergoes

hydrolysis. This reaction is the basis for its use as a precursor in the sol-gel synthesis of

vanadium pentoxide (V₂O₅) nanoparticles and thin films, materials with significant applications

in catalysis, electronics, and energy storage.[2]

The hydrolysis proceeds through a stepwise substitution of the isopropoxy ligands with

hydroxyl groups, followed by condensation reactions to form V-O-V bridges. The overall

process can be summarized as follows:
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Hydrolysis: VO(O-i-Pr)₃ + n H₂O → VO(O-i-Pr)₃₋ₙ(OH)ₙ + n i-PrOH

Condensation (Oxolation and Olation): 2 VO(O-i-Pr)₃₋ₙ(OH)ₙ → (VO(O-i-Pr)₃₋ₙ(OH)ₙ₋₁)₂O +

H₂O VO(O-i-Pr)₃₋ₙ(OH)ₙ + VO(O-i-Pr)₃₋ₘ(OH)ₘ → (O-i-Pr)₃₋ₙ(OH)ₙ₋₁V-O-V(OH)ₘ₋₁(O-i-Pr)₃₋ₘ

+ H₂O

The final structure and properties of the resulting vanadium oxide material are highly

dependent on the reaction conditions, such as the water-to-alkoxide ratio, solvent, temperature,

and pH.

Experimental Protocol: Sol-Gel Synthesis of V₂O₅ Nanoparticles[3]

Preparation of Precursor Solution: A solution of triisopropoxyvanadium(V) oxide in

isopropanol is prepared under an inert atmosphere.

Hydrolysis: A mixture of isopropanol and water is added dropwise to the vigorously stirred

precursor solution. The hydrolysis ratio (molar ratio of water to alkoxide) is a critical

parameter to control the particle size and morphology.

Gelation: The resulting sol is allowed to age, leading to the formation of a gel.

Drying: The gel is dried under controlled conditions (e.g., in an oven at 60-80 °C) to remove

the solvent and byproducts, resulting in a xerogel.

Calcination: The xerogel is then calcined at elevated temperatures (e.g., 400-600 °C) to

obtain crystalline V₂O₅ nanoparticles.

Characterization Data for Sol-Gel Synthesized V₂O₅
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Characterization Technique Observation

XRD Orthorhombic phase of V₂O₅

FTIR

Characteristic peaks for V=O stretching (~1020

cm⁻¹), V-O-V asymmetric stretching (~770

cm⁻¹), and V-O-V symmetric stretching (~500

cm⁻¹)

Raman Spectroscopy
Bands corresponding to the layered structure of

V₂O₅

Logical Relationship of Sol-Gel Process

VO(O-i-Pr)₃ Solution Hydrolysis
(H₂O Addition) Vanadium Oxide Sol Gelation

(Aging) Vanadium Oxide Gel Drying Xerogel Calcination V₂O₅ Nanoparticles

Click to download full resolution via product page

Diagram 1: Sol-Gel Synthesis of V₂O₅

Catalytic Oxidation of Alcohols
Triisopropoxyvanadium(V) oxide is an effective catalyst for the oxidation of a variety of alcohols

to their corresponding aldehydes and ketones.[4] These reactions are of great importance in

organic synthesis, particularly in the pharmaceutical industry for the production of fine

chemicals and drug intermediates. The catalytic cycle is believed to involve the formation of a

vanadium(V) alkoxide intermediate, followed by a rate-determining hydrogen transfer step.

Experimental Protocol: Oxidation of Benzyl Alcohol

Reaction Setup: To a solution of benzyl alcohol in a suitable solvent (e.g., toluene), a

catalytic amount of triisopropoxyvanadium(V) oxide is added.

Oxidant Addition: An oxidant, such as tert-butyl hydroperoxide (TBHP) or molecular oxygen,

is introduced to the reaction mixture.
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Reaction Conditions: The reaction is typically carried out at elevated temperatures (e.g., 80-

100 °C) and monitored by techniques such as TLC or GC.

Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is

isolated and purified using standard techniques like column chromatography.

Quantitative Data for Benzyl Alcohol Oxidation

While specific quantitative data for triisopropoxyvanadium(V) oxide catalyzed benzyl alcohol

oxidation is not readily available in the provided search results, related vanadium catalysts

have shown high yields. For instance, V₂O₅ has been used to achieve quantitative conversion

of benzyl alcohol to benzaldehyde.[4]

Proposed Catalytic Cycle for Alcohol Oxidation

VO(O-i-Pr)₃

V(V)-alkoxide

 + Alcohol
- i-PrOH

V(III)-species

β-H elimination

Aldehyde/Ketone

 + Oxidant
- Reduced Oxidant

Alcohol

Oxidant

Reduced Oxidant

Click to download full resolution via product page

Diagram 2: Alcohol Oxidation Cycle

Epoxidation of Alkenes
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Triisopropoxyvanadium(V) oxide is a well-established catalyst for the epoxidation of alkenes,

particularly allylic and homoallylic alcohols.[5] This reaction is highly valuable for the

stereoselective synthesis of epoxides, which are versatile intermediates in the synthesis of

complex molecules, including many pharmaceuticals. The reaction typically employs a

peroxide, such as tert-butyl hydroperoxide (TBHP) or cumene hydroperoxide (CHP), as the

oxidant.

The mechanism is believed to involve the coordination of the allylic alcohol to the vanadium

center, followed by the transfer of an oxygen atom from the coordinated peroxide to the double

bond. This coordination directs the epoxidation to occur on the same face as the hydroxyl

group, leading to high diastereoselectivity.

Experimental Protocol: Epoxidation of Geraniol[6][7]

Reaction Setup: A solution of geraniol and a catalytic amount of triisopropoxyvanadium(V)

oxide (or a related vanadium catalyst like vanadyl acetylacetonate) is prepared in a suitable

solvent like toluene.

Oxidant Addition: tert-Butyl hydroperoxide (TBHP) is added dropwise to the solution while

maintaining the reaction temperature.

Reaction Monitoring: The progress of the reaction is monitored by TLC.

Work-up: The reaction is quenched, and the organic layer is washed sequentially with

aqueous solutions of sodium sulfite, sodium bicarbonate, and brine.

Purification: The crude product is purified by column chromatography to yield the desired

epoxy alcohol.

Quantitative Data for Epoxidation of Geraniol

Substrate Catalyst Oxidant Yield Reference

Geraniol VO(acac)₂ TBHP 64% (crude) [7]

Geraniol VO(acac)₂ TBHP 1.09% (purified) [6]
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Diagram 4: Ligand Exchange with Acetylacetone
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Safety and Handling
Triisopropoxyvanadium(V) oxide is a moisture-sensitive and flammable liquid. It should be

handled under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or

glovebox techniques. Appropriate personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn at all times.

Conclusion
Triisopropoxyvanadium(V) oxide is a highly reactive and versatile compound with broad

applications in organic synthesis and materials science. Its utility as a catalyst in oxidation and

epoxidation reactions, and as a precursor in sol-gel synthesis and olefin polymerization, makes

it a valuable tool for researchers. A thorough understanding of its reactivity, particularly its

sensitivity to moisture and its ability to undergo ligand exchange, is crucial for its effective and

safe utilization. This guide provides a foundational understanding of these aspects, offering

detailed protocols and mechanistic insights to aid in the design and execution of chemical

transformations involving this powerful reagent. Further research into the detailed kinetics and

mechanisms of its various reactions will undoubtedly continue to expand its applications in

catalysis and materials development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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